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Compound of Interest

Compound Name: VX-166

Cat. No.: B15584711

For Researchers, Scientists, and Drug Development Professionals

VX-166 is a potent, broad-spectrum inhibitor of caspases, the key effector enzymes in the
apoptotic signaling cascade. This technical guide provides an in-depth overview of the activity
of VX-166, presenting key quantitative data, detailed experimental methodologies, and a visual
representation of its mechanism of action within the apoptosis pathways. The information
compiled herein is intended to support further research and development of caspase inhibitors
as therapeutic agents.

Quantitative Assessment of VX-166 Activity

The efficacy of VX-166 has been quantified through various enzymatic and cell-based assays.
The following tables summarize the key inhibitory activities of this compound.

Table 1: Enzymatic Inhibitory Activity of VX-166 against Recombinant Caspases|1]
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Second-Order Inactivation Rate Constant
Caspase Target

(k) (M~*s7)

Caspase-1 > 1,000,000
Caspase-2 6,000
Caspase-3 > 1,000,000
Caspase-4 220,000
Caspase-6 380,000
Caspase-7 420,000
Caspase-8 700,000
Caspase-9 150,000
Caspase-10 120,000

A higher inactivation rate constant indicates a greater degree of inactivation.[1]

Table 2: In Vitro Anti-Apoptotic Activity of VX-166[1]

Cell Line Apoptotic Stimulus  Assay ICs0 (M)
Jurkat T-cells Anti-Fas antibody Annexin-V Staining 110
Jurkat T-cells Anti-Fas antibody DNA Fragmentation 160
Jurkat T-cells TNF-a/Actinomycin D Annexin-V Staining 480
Jurkat T-cells Staurosporine Annexin-V Staining 270

Human Aorta

) TNF-a/Actinomycin D Cell Viability 310
Endothelial Cells

Table 3: Inhibition of Pro-Inflammatory Cytokine Release by VX-166[1]
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Cell Type Stimulus Cytokine ICs0 (NM)
Human PBMCs Endotoxin IL-1B <500
Human PBMCs Endotoxin IL-18 <500

Core Signaling Pathways Modulated by VX-166

VX-166 exerts its anti-apoptotic effects by inhibiting caspases, which are central to both the
intrinsic and extrinsic apoptosis pathways.

The Intrinsic and Extrinsic Apoptosis Pathways

The two primary pathways leading to apoptosis are the intrinsic (mitochondrial) and extrinsic
(death receptor) pathways.[2][3] Both converge on the activation of executioner caspases.[2]
VX-166, as a pan-caspase inhibitor, is capable of blocking the caspase cascade initiated by
either pathway.

Caption: VX-166 inhibits both intrinsic and extrinsic apoptosis pathways.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of VX-166.

Caspase Inhibition Assay[1]

This assay determines the rate of inhibition of specific caspases by VX-166.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584711#pan-caspase-inhibitor-vx-166-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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